Cas no 12768-91-1 (Fluorescent Brightener 87 (Technical Grade))

• Product Name: Fluorescent Brightener 87 (Technical Grade)
• CAS No: 12768-91-1
• MF: C₄₀H₄₀N₁₂Na₄O₁₆S₄
• MW: 1165.03548622131
• CID: 48957
• Update Time: 2025-04-18

Fluorescent Brightener 87 (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Fluorescent Brightener 87
• Kayaphor S
• Fluorescent brightening agent 87
• Optical Brightener BA(C I 113)
• optical brightener 4BK
• Fluorescent Brightener 87 (Technical Grade)

• Inchi： 1S/C40H44N12O16S4.4Na/c53-17-13-51(14-18-54)39-47-35(41-27-3-1-5-31(21-27)69(57,58)59)45-37(49-39)43-29-11-9-25(33(23-29)71(63,64)65)7-8-26-10-12-30(24-34(26)72(66,67)68)44-38-46-36(48-40(50-38)52(15-19-55)16-20-56)42-28-4-2-6-32(22-28)70(60,61)62;;;;/h1-12,21-24,53-56H,13-20H2,(H,57,58,59)(H,60,61,62)(H,63,64,65)(H,66,67,68)(H2,41,43,45,47,49)(H2,42,44,46,48,50);;;;/q;4*+1/p-4/b8-7+;;;;
• InChI Key： FUFMEQTUGKXEQF-YZNHWISSSA-J
• SMILES： S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)[O-])NC1=NC(NC2C=CC=C(C=2)S(=O)(=O)[O-])=NC(=N1)N(CCO)CCO)NC1=NC(NC2C=CC=C(C=2)S(=O)(=O)[O-])=NC(=N1)N(CCO)CCO)(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 1164.12000

Experimental Properties

• PSA: 475.18000
• LogP: 5.01500